Cas no 137049-00-4 (1-Methyl-1H-imidazole-4-sulfonyl chloride)

• Product Name: 1-Methyl-1H-imidazole-4-sulfonyl chloride
• CAS No: 137049-00-4
• MF: C₄H₅ClN₂O₂S
• MW: 180.612698316574
• MDL: MFCD00068060
• CID: 64456
• PubChem ID: 2736887
• Update Time: 2025-07-21

1-Methyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-4-sulfonyl chloride
• 1-Methylimidazole-4-sulfonyl chloride
• 1-methyl-1Himidazole-4-sulfonylchloride
• 1-METHYL-1H-IMIDAZOLE-4-SULPHONYL CHLORIDE
• (1-Methyl-1H-imidazol-4-yl)sulfonylchloride
• 1-Methyl-1-imidazole-4-sulfonyl chloride
• 1-Methyl-11H-imidazole-4-sulfonylchloride
• 1h-imidazole-4-sulfonyl chloride, 1-methyl-
• 1-Methylimidazole-4-sulphonyl chloride
• 1-methylimidazole-4-sulfonylchloride
• chloro(1-methylimidazol-4-yl)sulfone
• 2-Methoxymethylpropenal
• KXUGUWTUFUWYRS-UHFFFAOYSA-N
• 1-methylimidazol-4-sulfonylchloride
• SBB05503
• EN300-60713
• J-504865
• DTXSID30371679
• 4-(Chlorosulphonyl)-1-methyl-1H-imidazole
• 1-methylimidazol-4-ylsulfonyl chloride
• Testosteronephenylpropionate
• N-methylimidazole-4-sulfonyl chloride
• SCHEMBL212457
• CS-0074849
• AKOS000505669
• BP-10989
• AS-9621
• (1-methyl-1H-imidazol-4-yl)sulfonyl chloride
• MFCD00068060
• FT-0608035
• F2145-0932
• 1-Methyl-1H-imidazole-4-sulfonyl chloride, AldrichCPR
• (1-Methylimidazol-4-yl)sulfonyl chloride
• 1-methyl-4-imidazolesulfonyl chloride
• 137049-00-4
• 1-methyl -1H-imidazole-4-sulfonyl chloride
• 1methyl-1H-imidazole-4-sulfonyl chloride
• Z954609098
• 1-methyl-1H-imidazole-4-sulfonylchloride
• 1-methyl-1 H-imidazole-4-sulfonyl chloride
• STL168025
• 673-082-4
• DTXCID40322713

• MDL： MFCD00068060
• Inchi： 1S/C4H5ClN2O2S/c1-7-2-4(6-3-7)10(5,8)9/h2-3H,1H3
• InChI Key： KXUGUWTUFUWYRS-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(C)C=N1)(=O)=O

Computed Properties

• Exact Mass: 179.97600
• Monoisotopic Mass: 179.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 60.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Melting Point: 85-90 ºC
• Boiling Point: 366.9±15.0 °C at 760 mmHg
• Flash Point: 175.7±20.4 °C
• Refractive Index: 1.621
• PSA: 60.34000
• LogP: 1.42840
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Methyl-1H-imidazole-4-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3261
• Hazard Category Code： R14;R29;R34
• Safety Instruction： S26-S36/37/39-S8-S45-S30-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S30;S36/37/39;S45;S8
• Risk Phrases：R14; R29; R34
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Methyl-1H-imidazole-4-sulfonyl chloride

Professional Introduction to 1-Methyl-1H-imidazole-4-sulfonyl chloride (CAS No. 137049-00-4)

1-Methyl-1H-imidazole-4-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by its CAS number 137049-00-4, is a derivative of imidazole and features a sulfonyl chloride functional group, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound contribute to its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

The sulfonyl chloride moiety in 1-Methyl-1H-imidazole-4-sulfonyl chloride is highly reactive and serves as a critical electrophile in organic synthesis. This reactivity allows it to participate in nucleophilic substitution reactions, enabling the formation of sulfonamides, which are widely recognized for their biological activity. In recent years, sulfonamides have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of this moiety into 1-Methyl-1H-imidazole-4-sulfonyl chloride enhances its utility as a building block for drug discovery programs.

One of the most compelling aspects of 1-Methyl-1H-imidazole-4-sulfonyl chloride is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, with many clinically used drugs featuring complex cyclic structures. The imidazole ring in 1-Methyl-1H-imidazole-4-sulfonyl chloride provides a stable scaffold that can be modified to produce a wide range of derivatives with tailored biological properties. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs, particularly those targeting enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have further highlighted the importance of 1-Methyl-1H-imidazole-4-sulfonyl chloride in drug design. Molecular modeling studies have demonstrated that the sulfonyl chloride group can be strategically positioned within a molecule to enhance binding affinity to biological targets. This has led to the development of more potent and selective inhibitors, which are crucial for improving therapeutic outcomes. The compound’s ability to serve as a versatile intermediate has made it indispensable in high-throughput screening campaigns aimed at identifying lead compounds for new drug candidates.

The pharmaceutical industry has also recognized the potential of 1-Methyl-1H-imidazole-4-sulfonyl chloride in the development of biologics and peptide-based therapies. The sulfonyl chloride functionality can be used to modify peptides and proteins, enhancing their stability and bioavailability. This has opened up new avenues for treating diseases that are currently difficult to manage with small-molecule drugs alone. For instance, researchers have utilized derivatives of 1-Methyl-1H-imidazole-4-sulfonyl chloride to develop protease inhibitors, which are essential for treating viral infections and cancer.

In addition to its pharmaceutical applications, 1-Methyl-1H-imidazole-4-sulfonyl chloride has found utility in materials science and agrochemical research. The compound’s ability to undergo selective reactions with various nucleophiles makes it a valuable tool for synthesizing complex organic molecules. These include specialty chemicals that are used in coatings, adhesives, and other industrial applications. The versatility of this compound underscores its importance as a chemical building block across multiple disciplines.

The synthesis of 1-Methyl-1H-imidazole-4-sulfonyl chloride typically involves the sulfonylation of 1-methylimidazole using chlorosulfonic acid or equivalent reagents under controlled conditions. This reaction requires careful optimization to ensure high yield and purity, as impurities can significantly impact downstream applications. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and improving scalability.

One area where 1-Methyl-1H-imidazole-4-sulfonyl chloride has made significant contributions is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted by therapeutic agents. Researchers have designed sulfonamide-based inhibitors that incorporate the sulfonyl group derived from 1-Methyl-1H-imidazole-4-sulfonyl chloride to achieve high selectivity and potency against specific kinases. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential use in treating cancers and inflammatory diseases.

The growing interest in green chemistry has also influenced the use of 1-Methyl-1H-imidazole-4-sulfonyl chloride. Efforts are underway to develop synthetic routes that minimize hazardous waste and reduce energy consumption. These initiatives align with global trends toward more sustainable chemical practices while maintaining or improving the quality and yield of desired products.

In conclusion, 1-Methyl-1H-imidazole-4-sulfonyl chloride (CAS No. 137049-00-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly sulfonamides with significant therapeutic potential. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.